Cas no 1804676-18-3 (Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate)
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 3-position and a difluoromethyl group at the 4-position—enhance reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate. The methyl ester moiety at the 6-position offers further functionalization potential. This compound exhibits improved stability and bioavailability compared to non-fluorinated analogs, contributing to its use in developing bioactive molecules. Its precise substitution pattern allows for tailored modifications in drug discovery and crop protection applications, demonstrating versatility in heterocyclic chemistry.
1804676-18-3 structure
Product Name:Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate
CAS No:1804676-18-3
MF:C9H8ClF2NO2
MW:235.615128517151
CID:4868602
Update Time:2025-06-08
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate
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- Inchi： 1S/C9H8ClF2NO2/c1-4-7(10)5(8(11)12)3-6(13-4)9(14)15-2/h3,8H,1-2H3
- InChI Key： VABMCSRUOLDOIN-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NC(C(=O)OC)=CC=1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 240
- XLogP3: 2.7
- Topological Polar Surface Area: 39.2
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029051249-1g |
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate |
1804676-18-3 | 97% | 1g |
$1,519.80 | 2022-04-01 |
Methyl 3-chloro-4-(difluoromethyl)-2-methylpyridine-6-carboxylate Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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